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Compound of Interest

Compound Name:
2,2,2-Trifluoro-1-(2-

fluorophenyl)ethanamine

CAS No.: 886368-16-7

Cat. No.: B2950332

Get Quote

(S)-2,2,2-Trifluoro-1-(2-fluorophenyl)ethan-1-amine
Document Control:

Type: Technical Whitepaper / Reagent Guide

Version: 2.0 (Scientific Review)

Part 1: Executive Summary & Core Identity
CAS 1213370-95-6 is a specialized chiral fluorinated building block used primarily in the

synthesis of advanced pharmaceutical candidates. It belongs to the class of

-trifluoromethyl amines, a privileged structural motif in modern medicinal chemistry.

This molecule is not a final drug product but a critical chiral intermediate employed to introduce

the (S)-1-(2-fluorophenyl)-2,2,2-trifluoroethyl moiety. This moiety is valued for its ability to

modulate lipophilicity, metabolic stability, and acid-base properties of bioactive molecules.
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Property Specification

IUPAC Name
(1S)-2,2,2-Trifluoro-1-(2-

fluorophenyl)ethanamine

Common Name (S)-2,2,2-Trifluoro-1-(2-fluorophenyl)ethylamine

CAS Number 1213370-95-6 (Free Base)

Related CAS 1391504-94-1 (Hydrochloride Salt)

Molecular Formula

C

H

F

N

Molecular Weight 193.14 g/mol

Chirality (S)-Enantiomer

Appearance
Colorless to pale yellow liquid (Free Base) /

White solid (HCl salt)

Solubility
Soluble in MeOH, DCM, DMSO; Sparingly

soluble in water (Free Base)

Part 2: Scientific Integrity & Mechanism of Utility
The "Fluorine Effect" in Drug Design
The utility of CAS 1213370-95-6 stems from the specific electronic and steric perturbations

introduced by the trifluoromethyl (-CF

) and ortho-fluoro groups.

pKa Modulation (Basicity Reduction):

Mechanism: The strong electron-withdrawing nature of the

-CF
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group significantly reduces the electron density on the adjacent amine nitrogen.

Impact: While a typical benzylamine has a pKa

9.5, an

-trifluoromethyl amine typically exhibits a pKa in the range of 5.5 – 6.5.

Application: This allows the amine (and its derivatives) to remain largely unprotonated at

physiological pH (7.4), enhancing membrane permeability and oral bioavailability

compared to non-fluorinated analogs.

Metabolic Blockade:

Mechanism: The benzylic C-H bond is typically a "soft spot" for Cytochrome P450-

mediated oxidation. The presence of the CF

group electronically deactivates this C-H bond, while the ortho-fluorine on the phenyl ring
blocks metabolic attack at the ring's most reactive position.

Result: dramatically increased metabolic half-life (

) of the final drug candidate.

Conformational Locking:

Mechanism: The CF

group is sterically demanding (similar in volume to an isopropyl group). This restricts the
rotation of the ethylamine chain, locking the molecule into a bioactive conformation that
often improves binding affinity to target proteins (e.g., proteases, GPCRs).

Synthesis Logic (Retrosynthesis)
The synthesis of high-purity (S)-enantiomer is non-trivial and typically requires asymmetric

catalysis.
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(2-fluorophenyl)ethylamine
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2,2,2-Trifluoro-1-
(2-fluorophenyl)ethanone  Condensation

(Ti(OEt)4)

(S)-tert-Butanesulfinamide
(Chiral Aux)

 Chiral Induction

Figure 1: Common Retrosynthetic Pathway using Ellman's Auxiliary Chemistry

Click to download full resolution via product page

Figure 1: The most reliable route to high enantiomeric excess (>98% ee) involves the

condensation of the trifluoroketone with (S)-tert-butanesulfinamide followed by

diastereoselective reduction.

Part 3: Experimental Protocols
Handling & Storage Standards

Air Sensitivity: The free base amine readily absorbs CO

from the air to form carbamates.

Storage: Store at 2–8°C under an inert atmosphere (Argon/Nitrogen). The Hydrochloride salt

is stable at room temperature but hygroscopic.

Safety: Fluorinated amines can be irritants.[1] Use standard PPE (nitrile gloves, safety

glasses, fume hood).

Protocol: Amide Coupling (General Procedure)
Because the

-CF

group reduces nucleophilicity, standard EDC/NHS coupling often fails. High-energy coupling
reagents are required.
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Reagents:

Carboxylic Acid Partner (1.0 eq)

CAS 1213370-95-6 (1.1 eq)

HATU (1.2 eq) or T3P (Propylphosphonic anhydride)

DIPEA (3.0 eq)

Solvent: DMF or EtOAc

Step-by-Step Workflow:

Dissolution: Dissolve the Carboxylic Acid and DIPEA in dry DMF (0.1 M concentration).

Activation: Add HATU in one portion. Stir at room temperature for 5–10 minutes to form the

activated ester.

Addition: Add CAS 1213370-95-6 (dissolved in minimal DMF) dropwise to the reaction

mixture.

Note: If using the HCl salt, ensure extra DIPEA (1.0 eq) is added to neutralize the salt

before addition.

Reaction: Stir at RT for 2–4 hours. Monitor by LC-MS.

Observation: The reaction is slower than with benzylamine. Heating to 40°C may be

required for sterically hindered acids.

Workup: Dilute with EtOAc, wash with saturated NaHCO

(x2), water (x1), and brine (x1). Dry over Na

SO

.

Quality Control: Chiral HPLC Method
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To verify the enantiomeric purity (S-isomer vs R-isomer):

Column: Chiralpak AD-H or OD-H (4.6 x 250 mm, 5 µm).

Mobile Phase: Hexane : Isopropanol (90:10) with 0.1% Diethylamine.

Flow Rate: 1.0 mL/min.

Detection: UV at 254 nm.

Expectation: The (S)-enantiomer typically elutes first or second depending on the specific

column interaction; reference standard required for confirmation.

Part 4: Visualization of Biological Impact
The following diagram illustrates how incorporating this building block alters the properties of a

hypothetical drug scaffold.

Drug Scaffold
(Carboxylic Acid)

Final Drug Candidate
(Amide)

 Coupling

CAS 1213370-95-6
(Amine)

Increased Metabolic Stability
(Blocked P450 Site)

Improved Permeability
(Reduced H-Bond Donor Acidity)

Target Selectivity
(Chiral Fit)

Figure 2: Pharmacological Advantages Conferred by the Trifluoro-Ethylamine Moiety
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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